Cas no 1421458-86-7 (3-chloro-4-fluoro-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}benzene-1-sulfonamide
• CAS No: 1421458-86-7
• MF: C₁₉H₁₈ClFN₄O₃S
• MW: 436.887625217438
• CID: 6388364
• PubChem ID: 71794540
• Update Time: 2025-05-21

3-chloro-4-fluoro-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}benzene-1-sulfonamide
• 1421458-86-7
• VU0541568-1
• 3-chloro-4-fluoro-N-(1-((5-phenyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidin-3-yl)benzenesulfonamide
• 3-chloro-4-fluoro-N-{1-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-yl}benzene-1-sulfonamide
• AKOS024545033
• F6252-3316
• 3-chloro-4-fluoro-N-[1-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-yl]benzenesulfonamide

• Inchi： 1S/C19H18ClFN4O3S/c20-16-10-15(6-7-17(16)21)29(26,27)24-14-8-9-25(11-14)12-18-22-19(28-23-18)13-4-2-1-3-5-13/h1-7,10,14,24H,8-9,11-12H2
• InChI Key： XWBGZPREGMBDHL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC1CN(CC2=NOC(C3C=CC=CC=3)=N2)CC1)(=O)=O)F

Computed Properties

• Exact Mass: 436.0772175g/mol
• Monoisotopic Mass: 436.0772175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.7Ų

Additional information on 3-chloro-4-fluoro-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}benzene-1-sulfonamide

3-Chloro-4-fluoro-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}benzene-1-sulfonamide (CAS No. 1421458-86-7)

The compound 3-chloro-4-fluoro-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}benzene-1-sulfonamide (CAS No. 1421458-86-7) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug development. The molecule's structure includes a benzene ring substituted with chlorine and fluorine atoms, a sulfonamide group, and a pyrrolidine ring linked to an oxadiazole moiety.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such complex molecules. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the production process, ensuring higher yields and better purity.

In terms of biological activity, this compound has been studied for its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, making them attractive targets for therapeutic interventions in diseases such as cancer and inflammatory disorders. Preliminary studies have shown that this compound exhibits selective inhibition against certain kinase isoforms, suggesting its potential as a lead compound for drug development.

The structural features of this molecule play a crucial role in its pharmacokinetic properties. The presence of the sulfonamide group enhances solubility and bioavailability, while the aromatic rings contribute to stability. Recent research has focused on modifying the substituents on the oxadiazole ring to improve the compound's bioavailability and reduce potential side effects. These modifications have led to derivatives with enhanced pharmacokinetic profiles.

In addition to its therapeutic potential, this compound has also been investigated for its role in biological imaging. The oxadiazole moiety can act as a fluorescent probe under specific conditions, enabling researchers to track the molecule's distribution within cells. This property opens up new avenues for studying cellular signaling pathways and drug delivery mechanisms.

The development of this compound has been supported by advanced computational techniques such as molecular docking and quantum mechanics simulations. These methods have provided insights into the molecule's interactions with target proteins at the atomic level. Recent studies have utilized machine learning algorithms to predict the compound's binding affinity and selectivity, further accelerating the drug discovery process.

In conclusion, CAS No. 1421458-86_7 represents a promising candidate in the field of medicinal chemistry with diverse applications ranging from kinase inhibition to biological imaging. Continued research into its structure-function relationships and pharmacokinetic properties will undoubtedly pave the way for innovative therapeutic strategies.